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Compound of Interest

Compound Name: 1,3-Dibutyl acetylcitrate

Cat. No.: B15292188 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for utilizing 1,3-Dibutyl acetylcitrate
(ATBC), also known as acetyl tributyl citrate, as a substrate in enzymatic assays. This

document is intended for researchers in biochemistry, toxicology, and drug development who

are investigating esterase activity, xenobiotic metabolism, and the biocompatibility of

plasticizers.

Introduction

1,3-Dibutyl acetylcitrate is a commonly used plasticizer in a variety of consumer products,

including food packaging and medical devices. Due to its potential for human exposure,

understanding its metabolic fate is of significant interest. ATBC is primarily metabolized by

hydrolytic enzymes, particularly carboxylesterases, which are abundant in the liver and plasma.

[1][2][3] The hydrolysis of ATBC breaks down the ester bonds, leading to the formation of

several metabolites, including acetyl citrate, monobutyl citrate, acetyl monobutyl citrate, and

dibutyl citrate.[3][4] In some instances, it can also be hydrolyzed to tributyl aconitate. This

enzymatic breakdown is a critical step in the detoxification and elimination of ATBC from the

body.

The enzymatic assays described herein are designed to characterize the kinetics of ATBC

hydrolysis and to screen for potential enzyme inhibitors. Such studies are crucial for assessing
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the safety of ATBC and for understanding its interactions with other xenobiotics.

Metabolic Pathway of 1,3-Dibutyl Acetylcitrate
The metabolic breakdown of 1,3-Dibutyl acetylcitrate primarily occurs via hydrolysis catalyzed

by carboxylesterases. The following diagram illustrates the principal metabolic pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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